Cas no 791614-77-2 (ETHYL 2-(5-BROMOBENZO[D]THIAZOL-2-YL)ACETATE)

• Product Name: ETHYL 2-(5-BROMOBENZO[D]THIAZOL-2-YL)ACETATE
• CAS No: 791614-77-2
• MF: C₁₁H₁₀BrNO₂S
• MW: 300.171600818634
• CID: 1795701
• PubChem ID: 21041508
• Update Time: 2025-04-21

ETHYL 2-(5-BROMOBENZO[D]THIAZOL-2-YL)ACETATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(5-BROMOBENZO[D]THIAZOL-2-YL)ACETATE
• ethyl 2-(5-bromo-1,3-benzothiazol-2-yl)acetate
• (5-bromo-benzothiazol-2-yl)-acetic acid ethyl ester
• C90544
• AB55370
• 791614-77-2
• SCHEMBL489308
• MPCZHESOFLZYKJ-UHFFFAOYSA-N
• AKOS017556536

• Inchi： 1S/C11H10BrNO2S/c1-2-15-11(14)6-10-13-8-5-7(12)3-4-9(8)16-10/h3-5H,2,6H2,1H3
• InChI Key： MPCZHESOFLZYKJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(CC(=O)OCC)S2

Computed Properties

• Exact Mass: 298.96156g/mol
• Monoisotopic Mass: 298.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.4Ų